Potassium bromide

• IUPAC Name: potassium;bromide
• InChI: InChI=1S/BrH.K/h1H;/q;+1/p-1
• InChI Key: IOLCXVTUBQKXJR-UHFFFAOYSA-M
• Canonical SMILES: [K+].[Br-]
• Molecular Formula: BrK, KBr
• DSSTOX Substance ID: DTXSID5025946
• Molecular Weight: 119.00 g/mol
• Physical Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992), Dry Powder; Liquid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Colorless or white solid; Slightly hygroscopic; [HSDB] White odorless powder; [MSDSonline]
• Boiling Point: 2615 °F at 760 mmHg (NTP, 1992), 1435 °C
• Solubility: greater than or equal to 100 mg/mL at 59 °F (NTP, 1992), In water, 67.8 g/100 g at 25 °C, Soluble in water, 1 g dissolves in 1.5 mL water, 1 mL boiling water, 1 g dissolves in 250 mL alcohol, 21 mL boiling alcohol, 4.6 mL glycerol, For more Solubility (Complete) data for Potassium bromide (6 total), please visit the HSDB record page.
• Density: 2.75 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.74 g/cu cm at 25 °C
• Vapor Pressure: 1 mmHg at 1463 °F (NTP, 1992), VP: 1 mm Hg at 795 °C
• Color/Form: Colorless crystals or white granules or powder, Colorless cubic crystals, White, crystalline powder or granules
• CAS No.: 7758-02-3
• Melting Point: 1346 °F (NTP, 1992), 730 °C

Description

Potassium bromide (KBr) is an ionic compound with the chemical formula KBr, consisting of potassium (K⁺) and bromide (Br⁻) ions. It is a white crystalline solid with a saline taste and high solubility in water (approximately 67.3 g/100 mL at 25°C) . Historically, KBr was widely used in the 19th century as a sedative and anticonvulsant, though its clinical use declined due to toxicity concerns .

Mechanism of Action

Potassium bromide exerts its effects primarily through the bromide ion. In the central nervous system, bromide ions compete with chloride ions, leading to hyperpolarization of neuronal membranes. This reduces neuronal excitability and helps control seizures . The bioavailability of this compound is nearly 100%, and it is primarily excreted through the kidneys .

Comparison with Similar Compounds

Alkali Metal Halides

KBr shares similarities with other alkali metal halides, such as sodium bromide (NaBr), potassium chloride (KCl), and potassium iodide (KI). Key differences lie in dissociation behavior, solubility, and applications.

Table 1: Comparative Properties of Alkali Metal Halides

Compound	Dissociation Degree (18–20°C)	Solubility in Water (g/100 mL, 25°C)	Key Applications
KBr	0.87	67.3	IR spectrometry, anticonvulsants, polymer modification
NaBr	0.89	94.6	Organic synthesis, pharmaceuticals
KCl	0.88	34.2	Fertilizers, electrolyte supplements
KI	0.89	144	Radiation protection, iodized salt

Notable Observations:

• Solubility Trends : KI exhibits the highest solubility due to the larger iodide ion’s lower lattice energy. KBr’s moderate solubility makes it suitable for aqueous applications like FT-IR sample preparation.
• Physiological Effects : NaBr and KBr were historically used as sedatives, but NaBr has a closer resemblance to NaCl in taste and physiological effects .

Brominated Compounds

(a) Ethidium Bromide vs. KBr:

• Ethidium Bromide (C21H20BrN3) is a toxic intercalating agent used in DNA staining.
• Tribromopyrrole : A brominated disinfection byproduct (DBP), tribromopyrrole is 16× more cytotoxic than KBr, highlighting KBr’s relative safety in controlled applications .

(b) Chloral Hydrate vs. KBr:

Chloral hydrate (C2H3Cl3O2), like KBr, was historically used as a sedative.

Halide Salts in Material Science

• KBr vs. NaCl: While both are used in IR spectrometry, KBr’s lower refractive index and compatibility with carbon nanotubes make it superior for surface structuration .
• KBr vs. KCl : KCl is preferred in agriculture due to lower cost, but KBr’s higher solubility and bromide content make it more effective in specialized applications like perovskite film passivation .

Biological Activity

Potassium bromide (KBr) is an inorganic compound that has been widely studied for its biological activity, particularly in the context of its use as an anticonvulsant. This article delves into the pharmacological properties, mechanisms of action, and potential side effects of this compound, supported by various research findings and case studies.

Overview of this compound

This compound is a white crystalline salt that is highly soluble in water. Historically, it was one of the first medications used to treat epilepsy and remains in use today, particularly in veterinary medicine for managing seizures in dogs. Its primary mechanism involves enhancing the inhibitory neurotransmission mediated by gamma-aminobutyric acid (GABA), which plays a crucial role in stabilizing neuronal excitability.

Pharmacological Properties

• Anticonvulsant Activity : KBr is recognized for its effectiveness in controlling seizures. It acts primarily through GABAergic mechanisms, increasing chloride ion influx into neurons, leading to hyperpolarization and decreased neuronal excitability .
• Pharmacokinetics :
  • Absorption : KBr is well absorbed after oral administration, with peak serum concentrations typically reached within 4-12 hours.
  • Half-life : The biological half-life of KBr varies significantly among species; for instance, it ranges from 25 to 46 days in dogs .
  • Distribution : KBr distributes widely throughout body tissues, with significant accumulation in the brain and kidneys .

The primary action of this compound involves potentiation of GABA_A receptor activity. This results in:

• Increased inhibitory neurotransmission.
• Reduction of neuronal firing rates, which is critical for seizure control.

Research indicates that KBr can be effectively screened using model organisms such as Drosophila mutants, which exhibit seizure-like behavior .

Case Studies and Research Findings

• Acute and Long-term Effects on Cognition :
  A study assessed the impact of acute (150 mg/kg) and chronic administration of KBr on memory functions in rats. Acute doses significantly impaired discrimination and recognition indices compared to controls, while long-term exposure also affected cognitive performance at lower doses .
• Veterinary Applications :
  In veterinary medicine, KBr is frequently used for treating epilepsy in dogs. A retrospective study highlighted that dogs living near coastal areas required higher doses due to environmental chloride levels affecting bromide pharmacokinetics . The study emphasized the importance of monitoring dietary chloride intake to optimize treatment efficacy.
• Toxicological Considerations :
  While KBr is generally well-tolerated, excessive doses can lead to bromism—a condition characterized by neurological symptoms such as drowsiness, ataxia, and skin rashes. The risk of toxicity underscores the need for careful dosing and monitoring during treatment .

Table 1: Pharmacokinetic Parameters of this compound

Parameter	Value
Oral Bioavailability	~100%
Peak Serum Concentration	4-12 hours post-dose
Half-life (Dogs)	25-46 days
Volume of Distribution	0.40 L/kg
Renal Clearance	6.03-12.6 mL/kg bw/day

Table 2: Effects of this compound on Cognitive Function

Dose (mg/kg)	Discrimination Index (DI)	Recognition Index (RI)	Significance Level
Control	Baseline	Baseline	-
50	No Change	No Change	-
100	No Change	Significant Decrease	P < 0.05
150	Significant Decrease	Significant Decrease	P < 0.01

Scientific Research Applications

Pharmaceutical Applications

Anticonvulsant Therapy

Potassium bromide has a long-standing history as an anticonvulsant, particularly for treating epilepsy. It is often used when other medications are ineffective or poorly tolerated. KBr works by increasing the chloride ion concentration in the brain, which helps stabilize neuronal activity and reduce seizure frequency. Research indicates that KBr can be effective in both human and veterinary medicine, especially in dogs and cats suffering from epilepsy .

Sedative and Anxiolytic Effects

In addition to its anticonvulsant properties, KBr exhibits mild sedative effects, making it useful for treating anxiety disorders. Its ability to promote calmness in patients has been documented, although careful monitoring of dosage is essential due to potential side effects such as gastrointestinal disturbances and central nervous system effects .

Pharmaceutical Excipient

KBr is also utilized as an excipient in pharmaceutical formulations. It helps enhance stability and solubility in liquid preparations and can act as a viscosity modifier. This versatility makes it a valuable component in various drug formulations .

Veterinary Medicine

This compound is frequently employed in veterinary medicine for managing seizures in dogs. A systematic review highlighted its safety profile, noting that while it is generally well-tolerated, clinicians must remain vigilant for signs of toxicity, which can manifest as neurological or gastrointestinal issues .

Analytical Chemistry

In analytical chemistry, this compound serves as a reagent in various applications:

• Spectroscopy : KBr is commonly used to prepare solid samples for infrared spectroscopy due to its transparency in the infrared region.
• Chemical Reactions : It participates in reactions to produce silver bromide (AgBr), which is essential in photographic film manufacturing .

Case Studies on Toxicity

Despite its therapeutic benefits, this compound can lead to toxicity if not properly monitored. A case series documented instances of KBr toxicity presenting with symptoms such as confusion, lethargy, and gastrointestinal disturbances. In one case study, a patient with Dravet syndrome experienced severe adverse effects after prolonged KBr use, necessitating discontinuation of the drug .

Data Tables

Application	Description
Anticonvulsant	Used to manage epilepsy in humans and animals
Sedative	Provides calming effects for anxiety disorders
Pharmaceutical Excipient	Enhances stability and solubility in formulations
Analytical Chemistry	Used as a reagent in spectroscopy and chemical reactions

Chemical Reactions Analysis

Reactions in Aqueous Solution

Potassium bromide is a strong electrolyte, fully dissociating in water . Its aqueous solutions are neutral, with a pH of approximately 7 .

Reaction with Silver Nitrate

This compound reacts with silver nitrate (AgNO3) to produce silver bromide (AgBr), a crucial component in photographic films, and potassium nitrate (KNO3) :

$KBr(aq)+AgNO_3(aq)\rightarrow AgBr(s)+KNO_3(aq)$

Reaction with Copper(II) Bromide

In aqueous solutions, this compound reacts with metal halides like copper(II) bromide (CuBr2) to form complexes :

$2KBr(aq)+CuBr_2(aq)\rightarrow K_2[CuBr_4](aq)$

Reaction with Chlorine

Chlorine (Cl2), a stronger oxidizing agent than bromine, reacts with this compound to produce potassium chloride (KCl) and bromine gas (Br2) :

$2KBr+Cl_2\rightarrow 2KCl+Br_2$

This reaction demonstrates the displacement of bromine by chlorine, showcasing the higher reactivity of chlorine compared to bromine .

Use in Photodimerization Studies

This compound is utilized in optical spectroscopy to study the photodimerization of cinnamic acid derivatives . The mixture of the sample and KBr is pressed into a transparent pellet. KBr exhibits low absorbance to UV radiation and shows inertness towards most organic compounds, it allows the sample within the pellet to absorb UV radiation effectively, making it possible to conduct a photoreaction inside the pellet .

Other potential reactions

Bromide ions in this compound can be oxidized to produce hypobromous acid, which may then react with natural organic matter to form brominated compounds . this compound can react violently with chlorine trifluoride and bromine trifluoride .

Synthesis routes and methods

Procedure details

Into a 500mL three-necked flask equipped with a dropping funnel, condenser, thermometer and mechanical stirrer were charged 50 grams of methylene-1,2-dioxybenzene (MDOB), 50 grams of methylene dibromide (Me2Br2) and 20 grams of 34% aqueous potassium bromide. With stirring, an aqueous potassium tribromide solution--formed from 165 grams of 34% aqueous KBr and 65 grams of elemental bromine--was added slowly over a two-hour period during which time the mildly exothermic reaction kept the reaction mixture at or slightly below 30° C. Samples were taken when 25%, 50%, 75% and 100% of the aqueous KBr3 solution had been added in order to determine the extent to which monobromination to methylene-1,2-dioxy-4-bromobenzene (BrMDOB) and dibromination to Br2MDOB had occurred. Another sample was taken after stirring the final reaction mixture for 30 minutes. Gas chromatographic analysis of these samples gave the following results (expressed in terms of percentages of the designated materials present):